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Compound of Interest |

Compound Name: Ribociclib D6
Cat. No.: B592701
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ribociclib D6, a
deuterated analog of Ribociclib. As a potent cyclin-dependent kinase 4 and 6 (CDK4/6)
inhibitor, careful handling is crucial to ensure personnel safety and maintain the integrity of the
compound. This document outlines the known hazards, exposure controls, and handling
procedures for Ribociclib D6 in a research and development laboratory setting.

Compound Information and Hazard Identification

Ribociclib D6 is the deuterated form of Ribociclib, a compound used in cancer therapy. While
Ribociclib D6 itself is primarily intended for research purposes, such as use as an internal
standard in mass spectrometry-based bioanalytical assays, it should be handled with the same
precautions as the active pharmaceutical ingredient. The primary hazards are associated with
the pharmacological activity of the parent compound, Ribociclib.

Physical and Chemical Properties
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Property Value Source

Chemical Formula C23H24D6N80O GlpBio[1]

Molecular Weight 440.57 g/mol (As base) Simson Pharma Limited[2]
Physical State Solid AbMole BioScience[3]

- DMSO: 100 mg/mL (209.63
Solubility ) o MedchemExpress[4]
mM) with sonication

-20°C for 3 years; 4°C for 2
Storage (Powder) MedchemExpress[5]
years

-80°C for 6 months; -20°C for 1
Storage (In Solvent) h MedchemExpress[5]
mon

Hazard Identification

While many supplier Safety Data Sheets (SDS) state that Ribociclib D6 is not classified as a
hazardous substance or mixture, the parent compound, Ribociclib, is associated with certain
health risks.[3] Due to its potent pharmacological activity, it should be handled as a hazardous
compound.
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Hazard

Description

Acute Effects (based on Ribociclib)

May cause skin irritation, serious eye irritation,

and respiratory irritation.[6]

Toxicological Profile (based on Ribociclib)

The primary dose-limiting toxicities observed in
clinical studies include neutropenia,
hepatobiliary toxicity (elevated transaminases),

and QTc interval prolongation.[7][8]

Occupational Exposure

An Occupational Exposure Limit (OEL) and
Acceptable Daily Exposure (ADE) have been
established for Ribociclib, indicating its high
potency.[5] While the specific values are
proprietary, the existence of these limits
necessitates stringent containment and handling

procedures.

Exposure Controls and Personal Protection

A risk-based approach should be taken to handle Ribociclib D6, incorporating a combination

of engineering controls, administrative controls, and personal protective equipment (PPE).

Engineering Controls

Control Specification
All handling of powdered Ribociclib D6 should
Ventilation be performed in a certified chemical fume hood
or a containment ventilated enclosure (CVE).
For operations with a higher risk of aerosol
. generation, such as weighing and aliquoting, the
Containment

use of a powder containment hood or glove box

is recommended.

Personal Protective Equipment (PPE)
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PPE Specification
Double gloving with nitrile gloves is
Gloves recommended. Gloves should be changed

immediately upon contamination.

Eye Protection

ANSI Z87.1 certified safety glasses with side

shields or chemical splash goggles.

Lab Coat

A disposable, back-closing gown made of a low-

permeability fabric should be worn.

Respiratory Protection

For procedures with a high risk of aerosolization
and where engineering controls are not
sufficient, a NIOSH-approved respirator (e.g.,
N95 or higher) should be used.

Safe Handling and Experimental Protocols

Adherence to strict protocols is essential for the safe handling of Ribociclib D6.

Receiving and Storage

Upon receipt, inspect the package for any signs of damage or leakage.

Transport the sealed container to the designated storage location.

Store the compound according to the supplier's recommendations, typically at -20°C or

-80°C for long-term storage.[5]

Preparation of Stock Solutions

This protocol should be performed within a chemical fume hood or other containment device.

» Pre-weighing Preparation:

o Don all required PPE (double gloves, lab coat, eye protection).

o Decontaminate the work surface.
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o Use a dedicated set of weighing tools (spatula, weigh paper/boat).
e Weighing:

o Carefully transfer the desired amount of Ribociclib D6 powder to a tared weigh boat.
Avoid generating dust.

o Close the primary container immediately after weighing.

» Solubilization:
o Add the appropriate volume of solvent (e.g., DMSO) to a sterile, conical tube.
o Carefully add the weighed Ribociclib D6 to the solvent.

o Cap the tube securely and vortex until the solid is completely dissolved. Gentle warming or
sonication may be required to aid dissolution.[1]

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at the recommended temperature (-20°C or -80°C).[5]
Spill Management
o Small Spills (Powder):

o Gently cover the spill with absorbent paper towels to avoid raising dust.

o Dampen the towels with a suitable solvent (e.g., 70% ethanol) and wipe the area, working
from the outside in.

o Place all contaminated materials in a sealed bag for hazardous waste disposal.
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» Small Spills (Liquid):

o Absorb the spill with absorbent pads or granules.

o Wipe the area with a suitable decontaminating solution.

o Place all contaminated materials in a sealed bag for hazardous waste disposal.
e Large Spills:

o Evacuate the area and restrict access.

o Contact the institution's environmental health and safety (EHS) department.
Waste Disposal

All waste contaminated with Ribociclib D6 (e.g., gloves, tubes, pipette tips, excess compound)
must be disposed of as hazardous chemical waste in accordance with institutional and local
regulations.

Visualized Workflows and Signaling Pathways

Safe Handling Workflow for Ribociclib D6
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Caption: Workflow for the safe handling of Ribociclib D6 in a laboratory setting.

Ribociclib's Mechanism of Action: CDK4/6 Inhibition
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Caption: Simplified signaling pathway of Ribociclib's inhibition of the cell cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b592701?utm_src=pdf-custom-synthesis#bc-rfq
https://content.siegfried.ch/insights/safety-first-considerations-when-formulating-high-potency-compounds
https://agnopharma.com/technical-briefs/potent-compound-handling-operations/
https://www.pharmoutsourcing.com/Featured-Articles/331680-Handling-Highly-Potent-Actives-and-Controlled-Substances-Safely-and-Securely/
https://www.ipsdb.com/happenings/insights/handling-and-processing-of-potent-compounds-a-holistic-approach
https://affygility.com/oel/ribociclib.html
https://www.outsourcedpharma.com/doc/safety-containment-and-analysis-of-highly-potent-compounds-from-development-to-commercialization-0001
https://www.outsourcedpharma.com/doc/safety-containment-and-analysis-of-highly-potent-compounds-from-development-to-commercialization-0001
https://aksci.com/sds/2513AH_SDS.pdf
https://www.safework.nsw.gov.au/__data/assets/pdf_file/0005/287042/SW08559-Cytotoxic-drugs-and-related-risk-management-guide.pdf
https://www.benchchem.com/product/b592701/docs#safety-and-handling-guidelines-for-ribociclib-d6-an-in-depth-technical-guide
https://www.benchchem.com/product/b592701/docs#safety-and-handling-guidelines-for-ribociclib-d6-an-in-depth-technical-guide
https://www.benchchem.com/product/b592701/docs#safety-and-handling-guidelines-for-ribociclib-d6-an-in-depth-technical-guide
https://www.benchchem.com/product/b592701/docs#safety-and-handling-guidelines-for-ribociclib-d6-an-in-depth-technical-guide
https://www.benchchem.com/product/b592701?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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